Cas no 2386-54-1 (1-Butanesulfonic acid sodium salt)

• Product Name: 1-Butanesulfonic acid sodium salt
• CAS No: 2386-54-1
• Molecular Formula: C₄H₉NaO₃S
• Molecular Weight: 160.1672
• MDL: MFCD00007540
• CID: 42862
• PubChem ID: 24891624

1-Butanesulfonic acid sodium salt Properties

Names and Identifiers

• Sodium butane-1-sulfonate
• Sodium 1-butanesulfonate
• Sodium 1-Butanesulfonate [Reagent for Ion-Pair Chromatography]
• 1-Butanesulfonicacidsodiumsalt
• 1-Butanesulfonic acid
• IPC-ALKS-4
• Sodium butane-1-sulphonate
• sodium butanesulfonate
• Sodium butylsulfonate
• Butylsulfonic Acid Sodium Salt
• 1-Butanesulfonic Acid Sodium Salt
• 1-Butanesulfonic acid, sodium salt
• 1-Butanesulfonic acid, sodium salt (1:1)
• Sodium butane-1-sulfonate;Sodium 1-butanesulfonate

• MDL： MFCD00007540
• InChIKey： XQCHMGAOAWZUPI-UHFFFAOYSA-M
• Inchi： 1S/C4H10O3S.Na/c1-2-3-4-8(5,6)7;/h2-4H2,1H3,(H,5,6,7);/q;+1/p-1
• SMILES： S(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(=O)(=O)[O-].[Na+]
• BRN： 3716662

Computed Properties

• Exact Mass: 160.01700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Heavy Atom Count: 9
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• LogP: 1.41250
• PSA: 65.58000
• Water Partition Coefficient: dissolution
• Melting Point: >300 °C (lit.)
• Solubility: H2O: 0.1 g/mL, clear to slightly hazy
• Color/Form: Crystallization.
• Solubility: Not determined.
• Density: 1.2210

1-Butanesulfonic acid sodium salt Security Information

• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Storage Condition：2-8°C
• Risk Phrases： R36/37/38
• TSCA：Yes
• FLUKA BRAND F CODES：8-10-23

1-Butanesulfonic acid sodium salt Customs Data

• HS CODE：29041000
• Customs Data：

  China Customs Code:

  2904100000

  Overview:

  2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt